![molecular formula C7H4Cl2O B042875 2,4-Dichlorobenzaldehyde CAS No. 874-42-0](/img/structure/B42875.png)
2,4-Dichlorobenzaldehyde
Overview
Description
2,4-Dichlorobenzaldehyde (2,4-DCB) is an organic compound that is widely used in the synthesis of pharmaceuticals, dyes, and other compounds. It is also used in the production of a variety of industrial chemicals. 2,4-DCB is a colorless, crystalline solid with a melting point of 145°C and a boiling point of 246°C. It is slightly soluble in water and has a molecular weight of 204.98 g/mol.
Scientific Research Applications
Raw Material for Pharmaceuticals and Other Products : It is an essential raw material for the production of pharmaceuticals, pesticides, cosmetics, and dyestuffs, with increasing demand both domestically and internationally (Han, 2002).
Thermodynamic Properties : The compound has specific thermodynamic properties such as a heat capacity of 347.24 kJ/mol, making it relevant in chemical thermodynamics research (Shaoxu Wang et al., 2004).
Synthesis of Medical Compounds : It is used in the synthesis of various medical compounds, such as 4-(2′,3′-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylate, an impurity in clevidipine butyrate (Zhou Bang-chan, 2014).
Molecular Structure Analysis : Studies on its molecular structure, including electron-diffraction studies of its conformers, provide insights into its chemical properties (L. Schāfer et al., 1976).
NMR Spectra Analysis : It has been used in the automatic analysis of NMR spectra, providing insights into its molecular configurations (P. Diehl & J. Vogt, 1976).
Crystal Structure Studies : The compound's crystal structure has been studied, revealing details like inversion dimers linked by hydrogen bonds (Yu-Feng Li, 2010).
UV-Absorption Properties : Its absorption spectra in various solvents have been analyzed, highlighting how solvents affect its UV-absorption properties (R. Rajalakshmi et al., 2022).
Herbicide Toxicity Research : 2,4-Dichlorobenzaldehyde has been studied in the context of herbicide toxicity, with research focusing on molecular biology and pesticide degradation (Natana Raquel Zuanazzi et al., 2020).
Antihypertensive Effects : Some derivatives of dichlorobenzaldehydes, including this compound, have been studied for their antihypertensive effects (J. Warren et al., 1977).
Analytical Chemistry Applications : It is used in analytical chemistry, for instance, in determining its concentration using HPLC with high accuracy and recovery rates (Wu Ning-kun, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
2,4-Dichlorobenzaldehyde primarily targets the formation of bidentate Schiff base ligands . These ligands are formed through the condensation of this compound with 4-amino-5-mercapto-3-methyl/ethyl-1,2,4-triazole . The resulting ligands and their metal complexes have been identified as potential antimicrobial agents .
Mode of Action
The compound interacts with its targets by undergoing a condensation reaction with 4-amino-5-mercapto-3-methyl/ethyl-1,2,4-triazole . This reaction yields bidentate Schiff base ligands, which can then form metal complexes .
Biochemical Pathways
It is known that the compound plays a role in the synthesis ofindole-based peptoids . These peptoids are a type of peptidomimetic, compounds that mimic the structure and function of proteins.
Result of Action
The primary result of this compound’s action is the formation of bidentate Schiff base ligands and their metal complexes . These complexes have been identified as potential antimicrobial agents .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound is sensitive to light and may also be sensitive to prolonged exposure to air and moisture . Therefore, it is recommended to store the compound in a cool, dark place, preferably below 15°C . These factors can influence the compound’s stability, efficacy, and overall action.
Biochemical Analysis
Biochemical Properties
2,4-Dichlorobenzaldehyde plays a role in biochemical reactions, particularly in the formation of bidentate Schiff base ligands . These ligands, in turn, form metal complexes that have been identified as potential antimicrobial agents
Cellular Effects
Exposure to this compound has been reported to cause eye, skin, and upper respiratory tract irritation
Molecular Mechanism
It is known to participate in the formation of bidentate Schiff base ligands
Temporal Effects in Laboratory Settings
It is known to be sensitive to light and may also be sensitive to prolonged exposure to air and moisture .
properties
IUPAC Name |
2,4-dichlorobenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2O/c8-6-2-1-5(4-10)7(9)3-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSFBEAASFUWWHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2O | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1022130 | |
Record name | 2,4-Dichlorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1022130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2,4-dichlorobenzaldehyde appears as white crystalline solid or off-white chunky solid with black specks and a pungent odor. Average shelf life 1 year in a closed container. (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Boiling Point |
451 °F at 760 mmHg (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Flash Point |
275 °F (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
less than 1 mg/mL at 75 °F (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Density |
1.33 at 212 °F (NTP, 1992) - Denser than water; will sink | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS RN |
874-42-0 | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 2,4-Dichlorobenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=874-42-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dichlorobenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000874420 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8762 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzaldehyde, 2,4-dichloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,4-Dichlorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1022130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dichlorobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.692 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z08QL2124R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Melting Point |
156 to 163 °F (NTP, 1992) | |
Record name | 2,4-DICHLOROBENZALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20140 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2,4-Dichlorobenzaldehyde?
A: this compound has the molecular formula C7H4Cl2O and a molecular weight of 175.01 g/mol. []
Q2: Are there any spectroscopic data available for this compound?
A: Yes, researchers have characterized this compound using various spectroscopic techniques, including IR, 1H NMR, 13C NMR, and Mass Spectrometry. [, , , , ] These studies provide detailed information on the compound's structural features and vibrational modes.
Q3: What is known about the crystal structure of this compound?
A: X-ray diffraction studies have revealed that this compound crystallizes in the monoclinic system. [] The molecules within the crystal lattice are interconnected through weak C–H⋯O hydrogen bonds, involving the aldehyde oxygen and the ortho-hydrogen atom of the benzene ring. Further stabilization arises from C–H⋯O interactions between the formyl groups, forming (10) layers. These layers are reinforced by π–π stacking interactions between the benzene rings.
Q4: What are some common methods for synthesizing this compound?
A4: this compound can be synthesized through various methods, including:
- From 3-chloro-4-methyl aniline: A multi-step synthesis involving diazotization, Sandmeyer reaction, chlorination, and hydrolysis. This method boasts a 75% yield and high product purity (99%). []
- Continuous oxidation of 2,4-dichlorotoluene: This method utilizes metal ion complexes of cobalt, molybdenum, and bromine as catalysts and hydrogen peroxide as the oxidizing agent. [] This approach offers advantages like mild reaction conditions, short reaction times, and high production efficiency.
- Aromatization of 1,3-Cyclohexanediones: This reaction utilizes bis-(Trichloromethyl) Carbonate/DMF system to transform 1,3-cyclohexanediones into polysubstituted chlorobenzaldehydes, including this compound. []
Q5: How is this compound used in the synthesis of other compounds?
A5: this compound serves as a valuable building block for various organic compounds.
- Fungicides: It acts as a key intermediate in the synthesis of diniconazole, a widely used fungicide. [, ]
- Schiff Bases: The aldehyde group readily undergoes condensation reactions with primary amines to form Schiff bases. [, , , , , , , , , , ] These Schiff bases exhibit diverse biological activities and find applications in coordination chemistry.
- Hydrazones: Similar to Schiff base formation, this compound reacts with hydrazides to produce hydrazones. [, , , ] These compounds are known for their potential pharmacological properties.
- Oxadiazolines: Researchers have synthesized 1,3,4-oxadiazoline derivatives containing a pyridine ring by reacting this compound with 4-nicotinic hydrazine followed by cyclization. []
Q6: Can this compound be used in catalytic reactions?
A: While this compound itself may not be a catalyst, its derivatives, such as palladium complexes with Schiff bases derived from this compound, have demonstrated catalytic activity in Heck reactions. []
Q7: What is the solubility of this compound in various solvents?
A: Studies have investigated the solubility of this compound in several organic solvents, including n-propanol, n-butanol, cyclohexane, chloroform, dichloromethane, and mixed solvents like cyclohexane-acetone and cyclohexane-n-butanol. [] These data are valuable for optimizing purification processes and designing chemical reactions.
Q8: What are the primary applications of this compound?
A8: this compound's main applications stem from its use as a chemical intermediate in the synthesis of:
- Fungicides: Its role in the production of diniconazole is well documented. [, ]
- Pharmaceuticals: It serves as a precursor to various heterocyclic compounds with potential biological activities. [, , ]
Q9: Are there any studies on the antifungal activity of this compound derivatives?
A9: Several studies have explored the antifungal potential of compounds derived from this compound. For instance:
- Triazole derivatives: Researchers have synthesized 3-methyl-4-amino-5-mercapto-1,2,4-triazole derivatives and 3-trifluoromethyl-4-amino-5-mercapto-1,2,4-triazole derivatives incorporating this compound. These derivatives exhibited promising antifungal activity against various Candida species, Cryptococcus neoformans, and Aspergillus fumigatus. [, ]
Q10: How is this compound analyzed and quantified?
A10: Researchers have developed and validated analytical methods for the determination of this compound.
- High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC, utilizing a SHIMPACK CLC-ODS column and an acetonitrile-water mobile phase, allows for precise quantification. Detection is achieved using a UV detector at 257 nm. [, ]
Q11: Is there any information available regarding the environmental impact of this compound?
A: Research on the acaricide chlorfenvinphos identified this compound as one of its degradation products in model cattle dips. [] This finding highlights the importance of understanding the compound's environmental fate and potential effects on ecosystems.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.